Cas no 1256276-39-7 ((4-bromo-2,5-difluorophenyl)methanamine)

• Product Name: (4-bromo-2,5-difluorophenyl)methanamine
• CAS No: 1256276-39-7
• MF: C₇H₇BrClF₂N
• MW: 258.490987062454
• MDL: MFCD18910235
• CID: 2101899
• PubChem ID: 64211545
• Update Time: 2025-05-20

(4-bromo-2,5-difluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-difluorobenzylamine hydrochloride
• (4-bromo-2,5-difluorophenyl)methanamine hydrochloride
• Z2694742552
• (4-bromo-2,5-difluorophenyl)methanamine

• MDL： MFCD18910235
• Inchi： 1S/C7H6BrF2N.ClH/c8-5-2-6(9)4(3-11)1-7(5)10;/h1-2H,3,11H2;1H
• InChI Key： ABFWCVBXTWZQBC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1F)CN)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 26

(4-bromo-2,5-difluorophenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-bromo-2,5-difluorophenyl)methanamine

Introduction to (4-Bromo-2,5-Difluorophenyl)Methanamine (CAS No. 1256276-39-7)

The compound (4-bromo-2,5-difluorophenyl)methanamine, identified by the CAS number 1256276-39-7, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with bromine and two fluorine atoms at the 4-, 2-, and 5-positions, respectively. The methanamine group attached to the benzene ring adds further complexity to its chemical properties. This compound has garnered attention due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of (4-bromo-2,5-difluorophenyl)methanamine in drug discovery. Its structure allows for diverse functionalization, making it a valuable intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of new antibiotics and antiviral agents. The bromine and fluorine substituents on the benzene ring contribute to its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug efficacy.

In addition to its pharmaceutical applications, (4-bromo-2,5-difluorophenyl)methanamine has shown promise in agrochemical research. Its ability to interact with various enzymes and receptors makes it a potential candidate for herbicides or pesticides. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its bioactivity.

The synthesis of (4-bromo-2,5-difluorophenyl)methanamine involves a series of carefully controlled reactions. Typically, it is synthesized through nucleophilic aromatic substitution or coupling reactions. The presence of electron-withdrawing groups like bromine and fluorine on the benzene ring facilitates these reactions by activating specific positions for substitution. Researchers have optimized these synthesis pathways to improve yield and purity, ensuring that the compound meets the stringent requirements of various applications.

The physical and chemical properties of (4-bromo-2,5-difluorophenyl)methanamine are well-documented. Its melting point and boiling point are critical parameters that influence its stability under different conditions. The compound's solubility in various solvents is another important factor that determines its suitability for different chemical processes. Recent studies have also investigated its reactivity under extreme conditions, such as high pressure or temperature, which could open new avenues for its industrial application.

In terms of safety and handling, (4-bromo-2,5-difluorophenyl)methanamine requires careful consideration due to its chemical reactivity. Proper storage conditions and handling procedures are essential to prevent accidental exposure or contamination. Occupational safety guidelines recommend using personal protective equipment (PPE) when working with this compound to minimize health risks.

The future outlook for (4-bromo-2,5-difluorophenyl)methanamine is promising as researchers continue to explore its potential in emerging fields such as nanotechnology and biotechnology. Its unique structure makes it a versatile building block for constructing complex molecules with tailored functionalities. As advancements in computational chemistry and artificial intelligence continue to accelerate drug discovery processes, this compound is likely to play an even more pivotal role in developing innovative solutions across multiple industries.

In conclusion, (4-bromo-2,5-difluorophenyl)methanamine (CAS No. 1256276-39-7) is a versatile and valuable compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for both academic research and industrial development. As ongoing studies uncover new insights into its potential uses and optimizations in synthesis methods continue to evolve, this compound will undoubtedly remain at the forefront of chemical innovation.